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Compound of Interest

Compound Name: Dipropyl adipate

Cat. No.: B086888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dipropyl adipate, a diester of adipic acid and propanol, serves as a versatile excipient in

various pharmaceutical and cosmetic formulations. Its thermal behavior, particularly its phase

transitions, is a critical parameter influencing the stability, manufacturing, and performance of

final products. This technical guide provides a comprehensive overview of the current

understanding of the phase transition behavior of dipropyl adipate, summarizing key thermal

analysis data and outlining the experimental protocols used for its characterization.

Core Thermal Properties and Phase Transitions
Dipropyl adipate is typically a colorless, clear liquid at room temperature.[1] Its fundamental

physical properties provide the foundation for understanding its phase transition behavior. The

transition from a solid to a liquid state is a key characteristic for applications in various

temperature ranges.

A recent study investigating the solid-liquid phase diagram of a binary system composed of

dimethyl adipate (DMA) and dipropyl adipate (DPA) provides the most in-depth, publicly

available data on the phase behavior of dipropyl adipate.[2] This research is particularly

relevant for understanding its behavior in complex formulations.
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The following table summarizes the known quantitative data related to the phase transitions of

dipropyl adipate. It is important to note that detailed studies on the polymorphism of pure

dipropyl adipate are limited; the available data primarily comes from its characterization within

a binary system.[2]

Property Value Units Notes

Melting Point -15.70 °C [1][3]

Boiling Point 273.00 to 274.00 °C
at 760.00 mm Hg[1][3]

[4]

Eutectic Point

Temperature (with

Dimethyl Adipate)

252.83 K

For a binary system

with a dipropyl adipate

molar fraction of

approximately 0.77.[2]

Polymorphism Not Observed -

In a study on a binary

system with dimethyl

adipate, dipropyl

adipate did not exhibit

polymorphic forms.[2]

Further research on

the pure compound

under various

crystallization

conditions is required

to confirm this.

Experimental Protocols for Characterization
The characterization of the phase transition behavior of dipropyl adipate employs several

standard thermal analysis techniques. The following sections detail the methodologies for the

key experiments cited in the literature.

Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a fundamental technique for determining the temperatures

and heat flows associated with phase transitions.
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Methodology:

Sample Preparation: A small, precisely weighed sample of dipropyl adipate (typically 3-10

mg) is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a

reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The cell is

purged with an inert gas, such as nitrogen, to prevent oxidation.

Thermal Program: The sample is subjected to a controlled temperature program. A typical

program for analyzing dipropyl adipate would involve:

Cooling the sample to a low temperature (e.g., -100 °C) to ensure complete solidification.

Heating the sample at a constant rate (e.g., 5-10 °C/min) to a temperature above its

melting point.

Cooling the sample back to the starting temperature at a controlled rate.

Data Analysis: The DSC thermogram plots heat flow against temperature. Endothermic

events, such as melting, appear as peaks, while exothermic events, like crystallization,

appear as troughs. From these peaks, the onset temperature, peak temperature, and

enthalpy of the transition (the area under the peak) are determined.

Hot-Stage Microscopy (HSM)
Hot-Stage Microscopy allows for the visual observation of phase transitions as a function of

temperature.

Methodology:

Sample Preparation: A small amount of dipropyl adipate is placed on a microscope slide

and covered with a coverslip.

Instrument Setup: The slide is mounted on a hot stage, which is a temperature-controlled

stage on a polarized light microscope.
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Thermal Program: The sample is heated or cooled at a controlled rate, similar to the DSC

program.

Observation and Imaging: The sample is observed through the microscope as the

temperature changes. Changes in morphology, such as melting, crystallization, and crystal

habit, are recorded. Digital images or videos are often captured to document the transitions.

For the binary system of dimethyl adipate and dipropyl adipate, HSM images were acquired

upon heating the sample from 193.15 K to 263.15 K with a magnification of 250x.[2]

Raman Spectroscopy
Raman spectroscopy is a non-destructive technique that can provide information about the

molecular structure and crystal lattice of a material, making it useful for identifying different

solid phases.

Methodology:

Sample Preparation: The dipropyl adipate sample is placed in a suitable container, such as

a glass vial or on a microscope slide.

Instrument Setup: A laser is focused on the sample. The scattered light is collected and

directed to a spectrometer.

Data Acquisition: Raman spectra are collected at different temperatures, particularly across

the phase transition regions identified by DSC.

Data Analysis: Changes in the Raman spectra, such as the appearance or disappearance of

peaks, or shifts in peak positions, can indicate a phase transition and provide insights into

the structural differences between the solid and liquid phases, or between different

polymorphic forms. In the study of the DMA and DPA binary system, Raman spectroscopy

confirmed a non-isomorphic eutectic phase diagram, indicating differences in the crystal

structures of the solid phases.[2]

Visualizing Experimental Workflows
The following diagrams illustrate the logical flow of experiments for characterizing the phase

transition behavior of dipropyl adipate.
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Caption: Workflow for characterizing the phase transition of dipropyl adipate.
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Caption: Logical relationship of analytical techniques for phase analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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